Cas no 2172053-68-6 ({1-(butan-2-yl)-5-cyclobutyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {1-(butan-2-yl)-5-cyclobutyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172053-68-6
• MF: C₁₂H₂₂N₄
• MW: 222.329882144928
• CID: 6448217
• PubChem ID: 165602413
• Update Time: 2025-10-29

{1-(butan-2-yl)-5-cyclobutyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {1-(butan-2-yl)-5-cyclobutyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• 2172053-68-6
• EN300-1597001
• {[1-(butan-2-yl)-5-cyclobutyl-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine

• Inchi： 1S/C12H22N4/c1-4-9(2)16-12(10-6-5-7-10)11(8-13-3)14-15-16/h9-10,13H,4-8H2,1-3H3
• InChI Key： MVQAUQQZMVVWFZ-UHFFFAOYSA-N
• SMILES： N1(C(C)CC)C(=C(CNC)N=N1)C1CCC1

Computed Properties

• Exact Mass: 222.18444672g/mol
• Monoisotopic Mass: 222.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.7Ų

Additional information on {1-(butan-2-yl)-5-cyclobutyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Comprehensive Overview of {1-(butan-2-yl)-5-cyclobutyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No. 2172053-68-6)

The compound {1-(butan-2-yl)-5-cyclobutyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No. 2172053-68-6) represents a highly specialized heterocyclic amine with a unique structural framework. Its molecular architecture combines a 1,2,3-triazole core with cyclobutyl and butan-2-yl substituents, making it a subject of interest in pharmaceutical and agrochemical research. The presence of the methylamine moiety further enhances its potential as a building block for bioactive molecules. Researchers are increasingly exploring its applications in drug discovery and material science, particularly in the design of novel small-molecule inhibitors and ligands for catalytic systems.

In recent years, the demand for triazole-based compounds like {1-(butan-2-yl)-5-cyclobutyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine has surged due to their versatility in medicinal chemistry. The 1,2,3-triazole ring is known for its stability and ability to participate in hydrogen bonding, which is critical for target binding in drug development. This compound’s cyclobutyl group introduces steric constraints that can fine-tune molecular interactions, a feature highly sought after in the development of selective enzyme inhibitors. Additionally, its butan-2-yl side chain offers lipophilicity, which can influence pharmacokinetic properties such as absorption and distribution.

The synthesis of CAS No. 2172053-68-6 typically involves click chemistry strategies, leveraging copper-catalyzed azide-alkyne cycloaddition (CuAAC) to construct the 1,2,3-triazole ring. This method aligns with the growing trend of green chemistry, as it often proceeds under mild conditions with high atom economy. The compound’s methylamine functionality also allows for further derivatization, enabling the creation of libraries for high-throughput screening (HTS). Such libraries are pivotal in identifying lead compounds for neurodegenerative diseases and cancer therapeutics, areas where triazole derivatives have shown promise.

From an industrial perspective, {1-(butan-2-yl)-5-cyclobutyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine is gaining traction in agrochemical formulations. Its structural motifs are being investigated for their potential to enhance pesticide efficacy while minimizing environmental impact. The cyclobutyl ring, in particular, is being studied for its role in improving binding affinity to pest-specific enzymes. This aligns with global efforts to develop sustainable crop protection solutions, a topic frequently searched by stakeholders in agricultural biotechnology.

Beyond its biological applications, CAS No. 2172053-68-6 is also relevant in material science. The 1,2,3-triazole core’s ability to form stable complexes with metals has spurred interest in its use for corrosion inhibition and polymer stabilization. Researchers are exploring its incorporation into smart materials that respond to environmental stimuli, a hot topic in nanotechnology forums. The compound’s methylamine group further facilitates covalent attachment to surfaces, making it a candidate for functionalized coatings.

In summary, {1-(butan-2-yl)-5-cyclobutyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No. 2172053-68-6) is a multifaceted compound with broad applicability across pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features, including the triazole, cyclobutyl, and butan-2-yl groups, position it as a valuable tool for innovation in drug design and sustainable technologies. As research progresses, this compound is likely to feature prominently in discussions about next-generation therapeutics and eco-friendly industrial solutions.